![molecular formula C14H20N2O4S B4393906 N-(3,4,5-trimethoxyphenyl)-4-morpholinecarbothioamide](/img/structure/B4393906.png)
N-(3,4,5-trimethoxyphenyl)-4-morpholinecarbothioamide
Overview
Description
N-(3,4,5-trimethoxyphenyl)-4-morpholinecarbothioamide, also known as TMA-2, is a psychedelic drug that belongs to the amphetamine class of drugs. It was first synthesized in the 1970s and has been used in scientific research to study its effects on the brain and behavior. TMA-2 is a potent serotonin receptor agonist and has been found to have significant effects on mood, perception, and cognition.
Mechanism of Action
N-(3,4,5-trimethoxyphenyl)-4-morpholinecarbothioamide is a potent serotonin receptor agonist and has been found to selectively activate the 5-HT2A receptor subtype. This receptor subtype is primarily located in the prefrontal cortex and is involved in regulating mood, perception, and cognition. This compound has also been found to activate the 5-HT2C receptor subtype, which is involved in regulating appetite and energy balance.
Biochemical and Physiological Effects
This compound has been found to have significant effects on mood, perception, and cognition. It has been shown to increase the release of serotonin in the brain, which is associated with feelings of happiness and well-being. This compound has also been found to increase the activity of the prefrontal cortex, which is involved in decision-making and social behavior. This compound has also been found to increase heart rate and blood pressure, which can be dangerous in high doses.
Advantages and Limitations for Lab Experiments
N-(3,4,5-trimethoxyphenyl)-4-morpholinecarbothioamide has several advantages for use in lab experiments. It is a potent serotonin receptor agonist and has been found to have significant effects on mood, perception, and cognition. This compound is also relatively easy to synthesize and can be produced in high purity. However, this compound has several limitations for use in lab experiments. It is a controlled substance and is subject to strict regulations. This compound can also be dangerous in high doses and can cause significant physiological effects.
Future Directions
There are several future directions for research on N-(3,4,5-trimethoxyphenyl)-4-morpholinecarbothioamide. One area of research is to study the long-term effects of this compound on the brain and behavior. Another area of research is to study the effects of this compound in combination with other drugs, such as antidepressants or antipsychotics. Additionally, more research is needed to understand the potential therapeutic uses of this compound in the treatment of psychiatric disorders such as depression and anxiety.
Scientific Research Applications
N-(3,4,5-trimethoxyphenyl)-4-morpholinecarbothioamide has been used in scientific research to study its effects on the brain and behavior. It has been found to have significant effects on mood, perception, and cognition. This compound has been shown to increase the release of serotonin in the brain, which is associated with feelings of happiness and well-being. This compound has also been found to increase the activity of the prefrontal cortex, which is involved in decision-making and social behavior.
Properties
IUPAC Name |
N-(3,4,5-trimethoxyphenyl)morpholine-4-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S/c1-17-11-8-10(9-12(18-2)13(11)19-3)15-14(21)16-4-6-20-7-5-16/h8-9H,4-7H2,1-3H3,(H,15,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDGFBLULFPLUJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=S)N2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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